Cas no 2490420-71-6 (methyl 4-chloropyrazolo1,5-apyrazine-7-carboxylate)

• Product Name: methyl 4-chloropyrazolo1,5-apyrazine-7-carboxylate
• CAS No: 2490420-71-6
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD32852707
• CID: 5465314
• PubChem ID: 155821041
• Update Time: 2025-07-22

methyl 4-chloropyrazolo1,5-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylate
• Z4605563601
• Pyrazolo[1,5-a]pyrazine-7-carboxylic acid, 4-chloro-, methyl ester
• methyl 4-chloropyrazolo1,5-apyrazine-7-carboxylate

• MDL： MFCD32852707
• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)6-4-10-7(9)5-2-3-11-12(5)6/h2-4H,1H3
• InChI Key： FXOJNAALALOHAO-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=NN2C(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 211.0148541 g/mol
• Monoisotopic Mass: 211.0148541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5
• Molecular Weight: 211.60

Additional information on methyl 4-chloropyrazolo1,5-apyrazine-7-carboxylate

Methyl 4-Chloropyrazolo[1,5-a]pyrazine-7-carboxylate (CAS No. 2490420-71-6): A Versatile Building Block in Modern Organic Synthesis

The compound methyl 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylate (CAS No. 2490420-71-6) has emerged as a critical intermediate in pharmaceutical and agrochemical research. Its unique pyrazolo[1,5-a]pyrazine scaffold combines structural rigidity with synthetic flexibility, making it invaluable for designing novel bioactive molecules. Recent literature highlights its role in developing kinase inhibitors and antimicrobial agents, aligning with global demands for targeted therapies.

Researchers increasingly focus on heterocyclic compounds like methyl 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylate due to their improved metabolic stability compared to traditional aromatic systems. The chloro-substitution at the 4-position enables diverse cross-coupling reactions, while the ester functionality permits straightforward derivatization – features that answer synthetic chemists' frequent search queries about "modifiable heterocyclic cores" and "versatile pharmaceutical intermediates".

In drug discovery forums, professionals often discuss how nitrogen-rich heterocycles enhance compound solubility and binding affinity. This explains growing Google Trends data for "pyrazolo[1,5-a]pyrazine applications" and "chloropyrazine derivatives in medicine". The methyl ester moiety in CAS 2490420-71-6 specifically addresses these needs by serving as either a permanent functional group or a convertible handle for amide formation.

Synthetic methodology papers frequently cite methyl 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylate as a test substrate for innovative C-H activation techniques. This reflects industry priorities around "atom-economical heterocycle functionalization" – a keyphrase with rising search volume. The compound's balanced electronic properties make it ideal for studying both electrophilic and nucleophilic aromatic substitutions.

Environmental considerations in chemical synthesis have boosted interest in multifunctional intermediates like CAS 2490420-71-6. Its capacity to undergo multiple transformations in one pot reduces solvent waste, responding to searches for "green chemistry building blocks". Patent analyses show its incorporation in eco-friendly routes to crop protection agents, particularly in compounds addressing fungal resistance.

The crystallization behavior of methyl 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylate attracts formulation scientists, as evidenced by scholarly searches for "polymorphism in fused pyrazines". Its predictable solid-state properties facilitate dosage form development, while the chlorine atom provides a spectroscopic handle for analytical method development.

Material science applications are exploring this compound's potential in organic electronics. The pyrazolo[1,5-a]pyrazine core's electron-deficient nature makes derivatives valuable for n-type semiconductors, connecting to trending searches about "nitrogen heterocycles in OLEDs". Researchers particularly value the synthetic accessibility of CAS 2490420-71-6 compared to similar fused systems.

In academic settings, methyl 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylate serves as an educational tool for demonstrating heterocyclic reactivity patterns. Laboratory manuals increasingly include its preparation to teach both classical and modern synthetic techniques, corresponding with educator searches for "teaching advanced heterocyclic chemistry".

The compound's stability under various conditions makes it a reliable reference material for analytical chemistry. Quality control laboratories utilize it when validating methods for chlorinated heterocycles analysis, addressing industry needs reflected in queries about "HPLC standards for nitrogenous compounds".

Ongoing research continues to uncover new applications for this versatile scaffold. Recent preprint publications suggest potential in designing metal-organic frameworks (MOFs) with unique gas adsorption properties, tapping into the booming interest in porous materials. The structural features of CAS 2490420-71-6 – particularly its planar geometry and multiple coordination sites – make it an intriguing linker candidate.